Cas no 5538-51-2 (O-Acetylsalicyloyl Chloride)

• Product Name: O-Acetylsalicyloyl Chloride
• CAS No: 5538-51-2
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• MDL: MFCD00000663
• CID: 45993
• PubChem ID: 87558844
• Update Time: 2025-05-19

O-Acetylsalicyloyl Chloride Chemical and Physical Properties

Names and Identifiers

• O-Acetylsalicylryl chloride
• O-Acetylsalicyloyl chloride
• Acetylsalicyloyl chloride
• 2-Acetoxybenzoyl Chloride
• (2-carbonochloridoylphenyl) acetate
• O-Acetoxybenzoylchloride
• o-acetylsalicyloylchloride
• ACETYLSALICYCLOYL CHLORIDE
• 2-acetoxybenzoic acid chloride
• 5538-51-2
• 2-(Chlorocarbonyl)phenyl acetate #
• Acetyl-salicyloyl chloride
• o-Acetoxybenzoyl chloride
• A8139
• SCHEMBL133699
• Aspirin chloride
• acetyl salicyloyl chloride
• DTXSID10203924
• o-Acetylsalicoyl chloride
• Acetylsalicoyl chloride
• acetylsalicylic acid chloride
• BS-44104
• NSC97216
• D88484
• 2-(Chlorocarbonyl)phenyl acetate
• MFCD00000663
• EINECS 226-899-1
• Benzoyl chloride, 2-(acetyloxy)-
• ASCC
• acetyl salicyclic acid chloride
• W-105567
• acetylsalicylic chloride
• UNII-67R3L2L9J7
• AKOS000276274
• AMY15535
• NSC 97216
• NSC-97216
• acetyl salicylic acid chloride
• NS00033310
• FT-0635765
• O-Acetylsalicyloyl chloride, 95%
• 2-(chlorocarbonyl)-phenyl acetate
• 2-(carbonochloridoyl)phenyl acetate
• 2-acetoxy benzoyl chloride
• 2-acetoxybenzoylchloride
• acetylsalicylsaurechlorid
• 2-(Acetyloxy)benzoyl chloride
• 67R3L2L9J7
• DB-020320
• A1917
• O-Acetylsalicyloyl Chloride

• MDL： MFCD00000663
• Inchi： 1S/C9H7ClO3/c1-6(11)13-8-5-3-2-4-7(8)9(10)12/h2-5H,1H3
• InChI Key： DSGKWFGEUBCEIE-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1OC(C)=O)=O
• BRN： 880372

Computed Properties

• Exact Mass: 198.00800
• Monoisotopic Mass: 198.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.3219 (rough estimate)
• Melting Point: 48.0 to 52.0 deg-C
• Boiling Point: 135°C/12mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.536(lit.)
• Water Partition Coefficient: Soluble in toluene. Reacts with water.
• PSA: 43.37000
• LogP: 1.99090
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

O-Acetylsalicyloyl Chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H302-H314
• Warning Statement： P234-P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-34-37
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R22; R29; R34
• HazardClass：8
• PackingGroup：II
• Storage Condition：(BD145925)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on O-Acetylsalicyloyl Chloride

O-Acetylsalicyloyl Chloride: A Comprehensive Overview

O-Acetylsalicyloyl chloride, also known by its CAS number 5538-51-2, is a significant compound in the field of organic chemistry. This compound is widely recognized for its role in various chemical reactions and its applications in the synthesis of complex molecules. The name O-Acetylsalicyloyl chloride itself suggests its structural composition, where the acetyl group is attached to the salicyloyl moiety, and the chloride serves as a leaving group, facilitating nucleophilic substitutions.

The synthesis of O-Acetylsalicyloyl chloride typically involves the acetylation of salicylic acid, followed by the introduction of a reactive chloride group. This process is well-documented in organic chemistry literature and is often used as a precursor in the preparation of various bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents.

One of the most intriguing aspects of O-Acetylsalicyloyl chloride is its ability to participate in a wide range of chemical transformations. For instance, it can undergo nucleophilic acyl substitution reactions with alcohols, amines, and other nucleophiles to yield diverse derivatives. These derivatives have found applications in pharmaceuticals, agrochemicals, and specialty chemicals. The versatility of this compound makes it an essential building block in modern organic synthesis.

Recent advancements in green chemistry have also brought attention to the synthesis and application of O-Acetylsalicyloyl chloride. Researchers are exploring more sustainable methods to produce this compound, such as using biocatalysts or solvent-free conditions, which reduce environmental impact while maintaining high yields. These innovations align with global efforts to promote eco-friendly chemical processes.

In terms of applications, O-Acetylsalicyloyl chloride has been extensively used in the preparation of esters and amides, which are critical intermediates in drug development. For example, its derivatives have shown promise as inhibitors of certain enzymes associated with neurodegenerative diseases. Additionally, it has been employed in the synthesis of bioactive polymers and materials with tailored properties for biomedical applications.

The structural versatility of O-Acetylsalicyloyl chloride also makes it an attractive candidate for click chemistry approaches. By incorporating this compound into click reactions, chemists can rapidly assemble complex molecules with high efficiency and specificity. This has opened new avenues for the discovery of novel drug candidates and advanced materials.

From a commercial perspective, O-Acetylsalicyloyl chloride is widely available from chemical suppliers and is used extensively in academic research and industrial settings. Its stability under standard storage conditions and ease of handling further contribute to its popularity among chemists.

In conclusion, O-Acetylsalicyloyl chloride (CAS No: 5538-51-2) stands as a pivotal compound in organic chemistry due to its structural versatility and wide-ranging applications. As research continues to uncover new synthetic routes and functional applications for this compound, its importance in both academic and industrial settings will undoubtedly grow.